Cas no 94087-73-7 (5-Octylpyrimidine-2,4,6-triamine)

• Product Name: 5-Octylpyrimidine-2,4,6-triamine
• CAS No: 94087-73-7
• MF: C₁₂H₂₃N₅
• MW: 237.344521760941
• CID: 815890
• PubChem ID: 3023445
• Update Time: 2025-04-19

5-Octylpyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• 5-Octylpyrimidine-2,4,6-triamine
• 94087-73-7
• EINECS 301-966-9
• DTXSID40240443
• SCHEMBL468531
• NS00039989

• Inchi： 1S/C12H23N5/c1-2-3-4-5-6-7-8-9-10(13)16-12(15)17-11(9)14/h2-8H2,1H3,(H6,13,14,15,16,17)
• InChI Key： HZGBHPCFGGQKLH-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C(C=1N)CCCCCCCC)N

Computed Properties

• Exact Mass: 237.195346
• Monoisotopic Mass: 237.195346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3.2

Experimental Properties

• Density: 1.106
• Boiling Point: 482.8°Cat760mmHg
• Flash Point: 277.5°C
• Refractive Index: 1.59